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Compound of Interest

Compound Name: N1-Methylsulfonyl pseudouridine

Cat. No.: B15586202 Get Quote

Important Note for Researchers: The information provided herein pertains to N1-

Methylpseudouridine. Extensive searches for "N1-Methylsulfonyl pseudouridine" did not

yield information on a compound with that specific name, suggesting a possible misnomer in

the original query. N1-Methylpseudouridine is a critical component in mRNA-based

technologies, and the following procedures are based on the available safety data for this

compound.

This guide is designed for researchers, scientists, and drug development professionals, offering

essential safety and logistical information for the operational handling and disposal of N1-

Methylpseudouridine. Adherence to these procedures is crucial for maintaining a safe

laboratory environment.

I. Pre-Disposal Safety and Handling
Before disposal, proper handling of N1-Methylpseudouridine is paramount to minimize

exposure and risk. While some safety data sheets (SDS) classify this compound as not

hazardous, others indicate potential health effects.[1][2] Therefore, a cautious approach is

recommended.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.[3]
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Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: If working with powders or in poorly ventilated areas, a NIOSH-

approved respirator is advised.[4]

Safe Handling Practices:

Avoid the formation of dust and aerosols.[3]

Ensure adequate ventilation in the work area.[1][4]

Wash hands thoroughly after handling.[3]

Avoid contact with skin and eyes.[3] In case of contact, rinse thoroughly with water.[3][4]

Do not eat, drink, or smoke in areas where the chemical is handled.[3]

II. Step-by-Step Disposal Protocol
The standard and required method for the disposal of N1-Methylpseudouridine is in

accordance with local, state, and federal regulations.[4]

Waste Classification: Treat all N1-Methylpseudouridine waste, including contaminated

materials, as chemical waste. One SDS recommends disposing of it as hazardous waste.[1]

Containment:

Collect waste material in a clearly labeled, leak-proof container.

Ensure the container is kept tightly sealed when not in use.[4]

Storage:

Store the waste container in a designated, dry, and well-ventilated area, away from

incompatible materials.[4]

Arranging for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor to arrange for pickup.

Provide the waste contractor with the Safety Data Sheet (SDS) for N1-

Methylpseudouridine.

Spill Cleanup:

In the event of a spill, avoid breathing dust and ensure the area is well-ventilated.[4]

Wear appropriate PPE.

Contain the spill, then sweep up the material and place it in the chemical waste container.

[4]

Do not allow the material to enter drains or waterways.[4]

III. Hazard Information Summary
The following table summarizes the potential hazards associated with N1-Methylpseudouridine

as identified in one of its Safety Data Sheets. It is important to note that other sources classify

the compound as non-hazardous.

Hazard Classification GHS Hazard Statement Precautionary Code

Acute Toxicity, Oral (Category

4)
Harmful if swallowed H302

Skin Irritation (Category 2) Causes skin irritation H315

Serious Eye Irritation

(Category 2A)
Causes serious eye irritation H319

Specific Target Organ Toxicity

(Single Exposure)
May cause respiratory irritation H335

IV. Visualized Disposal Workflow
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The following diagram outlines the logical steps for the safe and compliant disposal of N1-

Methylpseudouridine.

Phase 1: Safe Handling Phase 2: Waste Collection Phase 3: Interim Storage Phase 4: Final Disposal

Generation of
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Ventilated Area

Contact EHS or
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Caption: Logical workflow for the proper disposal of N1-Methylpseudouridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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